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Compound of Interest

Compound Name: 4(1H)-Quinazolinone, 1-methyl-

Cat. No.: B1585260

1-Methyl-4(1H)-quinazolinone (CAS No. 3476-68-4) belongs to the quinazolinone class of
compounds.[1] This family of molecules is noted for a wide spectrum of biological activities,
including anti-inflammatory, anticancer, and anticonvulsant properties.[2][3][4] This inherent
bioactivity is the foundational reason for adopting a cautious and well-documented handling
approach. While invaluable in drug discovery, the same mechanisms that make these
compounds therapeutically interesting can pose risks to the researcher upon unintended
exposure.

Physicochemical Properties Summary:

Property Value Source
Molecular Formula CoHsN20 [1]
Molecular Weight 160.17 g/mol [1]
Appearance Solid Powder [5]
Melting Point 231-233 °C [5]
Boiling Point 296.8 °C at 760 mmHg [1]
Flash Point 133.3°C [1]

The compound is a solid at room temperature, which mitigates the risk of vapor inhalation but
introduces the hazard of airborne dust, especially during transfer and weighing operations.
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Hazard Identification and GHS Classification

1-Methyl-4(1H)-quinazolinone is classified with the following hazard statements, which form the
basis of our safety protocols:

e H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]
o H335: May cause respiratory irritation.[6]

Some sources also classify the broader quinazolinone category as harmful if swallowed
(H302).[7][8] The signal word associated with this compound is "Warning".[6]

Toxicological Insights: The primary routes of exposure are inhalation of dust, eye contact, skin
contact, and ingestion.[6] Acute toxicity data indicates an LD50 (intraperitoneal, rat) of 200
mg/kg, highlighting significant toxicity, although specific details beyond the lethal dose are not
extensively reported.[1] The irritant properties are the most immediate concern in a laboratory
setting. Skin contact can lead to inflammation, itching, redness, and pain, while eye contact
may result in severe damage.[6] Inhalation of dust can irritate the lungs and respiratory system.

[6]

It is crucial to note that no components of this product are listed as probable, possible, or
confirmed human carcinogens by IARC, NTP, or OSHA.[9]

The Self-Validating Protocol: Engineering and
Personal Protection

A robust safety protocol integrates engineering controls with appropriate Personal Protective
Equipment (PPE). This multi-layered approach ensures that the failure of one system does not
lead to exposure.

Engineering Controls: The First Line of Defense

The primary engineering control is to minimize the generation and dispersal of dust.
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o Ventilation: All handling of solid 1-methyl-4(1H)-quinazolinone must be conducted in a well-
ventilated area.[6][10] A certified chemical fume hood is the standard and required location
for weighing, transferring, and preparing solutions.[11]

o Containment: For procedures with a higher risk of dust generation, consider using a glove
box or a powder containment hood.

o Emergency Equipment: Facilities must be equipped with an eyewash fountain and a safety
shower in accessible locations.[6][12]

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of PPE is directly dictated by the identified hazards (skin, eye, and respiratory
irritation).

e Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
that conform to government standards such as EN166 (EU) or NIOSH (US).[13] A face shield
may be required for operations with a significant splash or dust hazard.[12]

¢ Skin Protection:

o Gloves: Wear protective gloves that have been inspected for integrity before use.[13]
Nitrile gloves are a common and effective choice for handling solid chemicals. Always use
proper glove removal technique (without touching the glove's outer surface) to avoid skin
contact.[13]

o Lab Coat: A complete protective suit or a standard laboratory coat must be worn to protect
personal clothing.[13]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
particle respirator (e.g., N95 or P1 type).[13]

The logical flow for establishing a safe workspace is visualized below.

Caption: Workflow for establishing a safe handling environment.
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Standard Operating Procedure: Weighing and
Dissolving

This protocol explains the causality behind each step, ensuring a self-validating and safe
process.

Objective: To accurately weigh 50 mg of 1-methyl-4(1H)-quinazolinone powder and prepare a
10 mM stock solution in DMSO.
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Step Action

Rationale (Causality)

1 Preparation

Verify the chemical fume hood
is operational. Don required
PPE: safety goggles, nitrile

gloves, and a lab coat.

2 Staging

Place a calibrated analytical
balance, weigh paper, spatula,
vial for the final solution, and
necessary solvents (DMSO)

inside the fume hood.

3 Weighing

Carefully transfer an
approximate amount of 1-
methyl-4(1H)-quinazolinone
from the stock bottle to the
weigh paper on the balance
using a clean spatula. Adjust to

the target weight of 50 mg.

4 Transfer

Carefully fold the weigh paper
and transfer the powder into
the pre-labeled vial. Tap the
paper gently to ensure all

powder is transferred.

5 Dissolution

Using a pipette, add the
calculated volume of DMSO to
the vial to achieve a 10 mM
concentration. Cap the vial
securely and vortex or sonicate

until fully dissolved.

6 Decontamination

Dispose of the used weigh
paper and any contaminated
pipette tips into a designated
solid chemical waste container
inside the hood. Wipe the

spatula and work surface with
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a suitable solvent (e.g.,
ethanol) and dispose of the
wipe in the same waste

container.

Close the fume hood sash.
Remove gloves and dispose of
) them, followed by other PPE
7 Post-Handling )
as appropriate. Wash hands
thoroughly with soap and

water.[6]

Storage and Waste Management

Storage: Store 1-methyl-4(1H)-quinazolinone in a tightly-closed container in a cool, dry, and
well-ventilated area.[6][10] Recommended storage temperatures are often between 2-8°C for
long-term stability.[1] It should be stored away from incompatible substances such as strong
oxidizing agents, acids, and bases.[11][14] Ensure the storage area is locked to prevent
unauthorized access.[6][10]

Waste Disposal: All waste, including the chemical itself and any contaminated materials
(gloves, wipes, containers), must be disposed of as hazardous waste.[6]

e Do not let the product enter drains, waterways, or soil.[6]
o Place waste into a suitable, labeled disposal container.[6]

o Consult local, regional, and national regulations for disposal and arrange for pickup by a
licensed disposal company.[6][11]

Emergency Procedures: A Validated Response Plan

In the event of an exposure or spill, a pre-defined and understood response is critical.
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Exposure Event
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with water for
of soap and water. . and keep at rest.
several minutes.

Take off contaminated Remove contact lenses, Call a POISON CENTER
clothing and wash C if present and easy to do. C or doctor if you
before reuse. : : Continue rinsing. : : feel unwell.

If irritation occurs: Do If irritation persists:

Get medical advice. . . Get medical advice.

Click to download full resolution via product page
Caption: First aid response for different exposure routes.[6]
Spill Response:
+ Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

+ Contain: Prevent further leak or spill if safe to do so.[6] Do not allow the material to enter
drains.[6]
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o Absorb & Collect: For a solid spill, carefully sweep or vacuum the material. Avoid creating
dust.[9] Place the collected material into a suitable, closed container for disposal.[6]

o Decontaminate: Clean the spill area thoroughly.

o PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.

Fire Fighting: In case of fire, use water spray, dry chemical, carbon dioxide, or chemical foam.
[6] Firefighters should wear a self-contained breathing apparatus.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Understanding the Compound: A Risk-Based
Perspective]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585260#safety-and-handling-of-1-methyl-4-1h-
quinazolinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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